Cas no 902736-74-7 (N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 902736-74-7
• Molecular Formula: C₁₁H₁₁ClFN₃O₂S
• Molecular Weight: 303.740343332291
• CID: 5940928
• PubChem ID: 6465744

N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
• N-(3-chloro-4-fluorophenyl)-1,3-dimethylpyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, N-(3-chloro-4-fluorophenyl)-1,3-dimethyl-
• F5303-0182
• VU0641198-1
• AKOS003315156
• N-(3-CHLORO-4-FLUOROPHENYL)-13-DIMETHYL-1H-PYRAZOLE-4-SULFONAMIDE
• 902736-74-7

• InChIKey： JJHKQUOMSZALQU-UHFFFAOYSA-N
• Inchi： 1S/C11H11ClFN3O2S/c1-7-11(6-16(2)14-7)19(17,18)15-8-3-4-10(13)9(12)5-8/h3-6,15H,1-2H3
• SMILES： N1(C)C=C(S(NC2=CC=C(F)C(Cl)=C2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 303.0244536g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.0244536g/mol
• Heavy Atom Count: 19
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Boiling Point: 445.0±55.0 °C(Predicted)
• pka: 7.01±0.50(Predicted)
• Density: 1.49±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides